![molecular formula C12H16N2O B1287531 6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one CAS No. 144583-88-0](/img/structure/B1287531.png)
6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one
Overview
Description
6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one, also known as 6-ATQ, is an organic molecule with a wide range of applications in the field of scientific research. 6-ATQ is a highly versatile molecule that can be used in a variety of biochemical and physiological experiments. It has been studied extensively in the past few decades due to its unique properties and potential applications.
Scientific Research Applications
Electrophilic Substitution and Synthesis
6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one has been utilized in the synthesis of a variety of compounds through electrophilic substitution. Bouclé et al. (2010) demonstrate its application in α-lithiation and electrophilic substitution, leading to the formation of 4,4-dimethyl-3-substituted-3,4-dihydroquinolin-2-ones. This process offers a mild method for modifying the tetrahydroquinoline core, crucial in medicinal chemistry (Bouclé et al., 2010).
Inhibition of Platelet Aggregation
A series of 6-cyclic aliphatic amino-7-nitro-3,4-dihydroquinoline-2(1H)-ones, closely related to the queried compound, have been shown to possess selective inhibitory activity against platelet aggregation, as investigated by Iyobe et al. (2001). This highlights its potential in developing new cardiotonic and anticoagulant agents (Iyobe et al., 2001).
Carbonic Anhydrase Inhibition
In medicinal chemistry, derivatization of similar compounds like 7-amino-3,4-dihydroquinolin-2(1H)-one has led to the development of inhibitors for carbonic anhydrases, an enzyme family with pharmacological importance. Bozdağ et al. (2017) explored various derivatives, revealing their potential as inhibitors, especially for the hCA IX isoform, relevant in cancer research (Bozdağ et al., 2017).
Synthesis of Hybrid Molecules
The compound's framework is used in synthesizing hybrid molecules containing pharmacophore fragments, as demonstrated in recent research. These compounds, including dihydroquinoline derivatives, show promise in studying biological actions, such as anticoagulant activities (ChemChemTech, 2023).
Buchwald-Hartwig Amination
Smith et al. (2008) used a similar compound, 2-aminoquinoline, in Buchwald-Hartwig chemistry to produce ligands with increased binding affinity for SH3 domains, crucial in the development of therapeutic agents. This underscores the compound's role in advanced synthetic organic chemistry (Smith et al., 2008).
Antiviral Applications
Related compounds like 3-acyl-2-phenylamino-1,4-dihydroquinolin-4(1H)-one derivatives have been evaluated for their anti-MERS-CoV activities. Yoon et al. (2019) identified derivatives with significant inhibitory effects and low toxicity, indicating the potential of such structures in antiviral drug development (Yoon et al., 2019).
Properties
IUPAC Name |
6-amino-1,4,4-trimethyl-3H-quinolin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-12(2)7-11(15)14(3)10-5-4-8(13)6-9(10)12/h4-6H,7,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXZYEXBLVNQJHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)N(C2=C1C=C(C=C2)N)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30599634 | |
Record name | 6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30599634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
144583-88-0 | |
Record name | 6-Amino-1,4,4-trimethyl-3,4-dihydroquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30599634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.